Cas no 68214-43-7 (Methyl 2,5-dichlorobenzoate)

• Product Name: Methyl 2,5-dichlorobenzoate
• CAS No: 68214-43-7
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 969546
• Update Time: 2023-08-02

Methyl 2,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,5-dichlorobenzoate
• 2,5-dichlorobenzoic acid methyl ester
• Benzoic acid, 2,5-dichloro-, methyl ester
• Methyl-2,5-dichlorobenzoate
• SPJQBGGHUDNAIC-UHFFFAOYSA-N
• J07555O4HE
• Benzoic acid, dichloro-, methyl ester
• Methyl dichlorobenzoate
• Dichloro-ester
• PubChem3714
• 2,5-DCBME
• RARECHEM AL BF 0427
• methyl 2,5-bis(chloranyl)benzoate
• Methyl 2,5-dichloroben
• Methyl 2,5-dichlorobenzoate

• Inchi： 1S/C8H6Cl2O2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
• InChI Key： SPJQBGGHUDNAIC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3